Cas no 93320-98-0 (9H-Purine,6-[[(2-methyl-1-naphthalenyl)methyl]thio]-)

• Product Name: 9H-Purine,6-[[(2-methyl-1-naphthalenyl)methyl]thio]-
• CAS No: 93320-98-0
• MF: C₁₇H₁₄N₄S
• MW: 306.384861469269
• CID: 819508
• PubChem ID: 4617743
• Update Time: 2025-04-19

9H-Purine,6-[[(2-methyl-1-naphthalenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine,6-[[(2-methyl-1-naphthalenyl)methyl]thio]-
• 6-[(2-methylnaphthalen-1-yl)methylsulfanyl]-7H-purine
• NSC-48714
• DTXSID90404952
• NSC48714
• 93320-98-0

• Inchi： 1S/C17H14N4S/c1-11-6-7-12-4-2-3-5-13(12)14(11)8-22-17-15-16(19-9-18-15)20-10-21-17/h2-7,9-10H,8H2,1H3,(H,18,19,20,21)
• InChI Key： OMFSQRQBUZDPOV-UHFFFAOYSA-N
• SMILES： S(C1=C2C(=NC=N1)N=CN2)CC1=C(C)C=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 306.09391764g/mol
• Monoisotopic Mass: 306.09391764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 79.8Ų